Prosomatostatin cryptic peptide

Description

Prosomatostatin cryptic peptides are derived from the precursor protein prosomatostatin (pro-SS), which contains somatostatin-14 (SS-14) and somatostatin-28 (SS-28) at its C-terminus . Prosomatostatin, a 92-amino acid peptide, is processed to produce these well-known somatostatins, but the N-terminal portion of pro-SS has been less studied . One such peptide, prosomatostatin 1-64, has been isolated from porcine pancreas and intestinal mucosa and sequenced, revealing its identity to the human pro-SS 1-64 sequence . Similarly, an antral decapeptide, corresponding to preprosomatostatin (25-34) with the structure Ala-Pro-Ser-Asp-Pro-Arg-Leu-Arg-Gln-Phe, was isolated from the rat gastric antrum, suggesting it may be a bioactive product generated from prosomatostatin through monobasic cleavage .

The presence of prepro-SS[25-100] in the brain indicates that prosomatostatin can directly serve as a precursor for SS-14, bypassing SS-28, and that other peptides could be derived from the precursor's cryptic portion . Somatostatin-28[1-12], a peptide corresponding to the NH2-terminus of somatostatin-28, has been isolated and characterized from the pancreas and hypothalamus . Studies have also identified larger peptides, such as an 8K peptide corresponding to prepro-SS[25-100] and a 5K peptide corresponding to prepro-SS [57-100], in rat tissues . These findings suggest the existence of alternative processing pathways for prosomatostatin, leading to a variety of peptide products .

Research indicates that "cryptic peptides" can have biological effects, potentially altering protein function and shedding light on previously unknown disease mechanisms . For instance, in the context of TDP-43 pathology, cryptic exons can disrupt normal transcript reading frames, leading to truncated proteins with new domains . While no specific biological role is presently known for somatostatin-28[1-12], it is secreted from the hypothalamus and amygdala . The existence of various prosomatostatin-derived peptides highlights the complexity of somatostatin processing and the potential for these peptides to have diverse biological activities .

• CAS No.: 105655-57-0
• Product Name: Prosomatostatin cryptic peptide
• Molecular Formula: C67H105N17O29
• Molecular Weight: 1612.6 g/mol
• IUPAC Name: (4S)-4-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]-4-carboxybutanoyl]amino]-4-oxobutanoyl]amino]-3-carboxypropanoyl]amino]propanoyl]amino]-4-methylpentanoyl]amino]-4-carboxybutanoyl]pyrrolidine-2-carbonyl]amino]-5-[[(2S)-1-[[(2S)-1-[(2S)-2-[[(2S)-5-amino-1-[[(2S)-1-[[(1S)-1-carboxyethyl]amino]-1-oxopropan-2-yl]amino]-1,5-dioxopentan-2-yl]carbamoyl]pyrrolidin-1-yl]-4-methyl-1-oxopentan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C67H105N17O29/c1-28(2)23-38(78-54(99)31(6)72-58(103)40(26-50(94)95)81-60(105)39(25-46(69)87)79-57(102)36(15-19-48(90)91)76-64(109)52(70)33(8)85)59(104)77-37(16-20-49(92)93)65(110)83-21-9-11-43(83)62(107)75-35(14-18-47(88)89)56(101)80-41(27-51(96)97)61(106)82-42(24-29(3)4)66(111)84-22-10-12-44(84)63(108)74-34(13-17-45(68)86)55(100)71-30(5)53(98)73-32(7)67(112)113/h28-44,52,85H,9-27,70H2,1-8H3,(H2,68,86)(H2,69,87)(H,71,100)(H,72,103)(H,73,98)(H,74,108)(H,75,107)(H,76,109)(H,77,104)(H,78,99)(H,79,102)(H,80,101)(H,81,105)(H,82,106)(H,88,89)(H,90,91)(H,92,93)(H,94,95)(H,96,97)(H,112,113)/t30-,31-,32-,33+,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,52-/m0/s1
• Standard InChIKey: PZDUKBUUADSZHX-KXTAMRJUSA-N
• SMILES: CC(C)CC(C(=O)NC(CCC(=O)O)C(=O)N1CCCC1C(=O)NC(CCC(=O)O)C(=O)NC(CC(=O)O)C(=O)NC(CC(C)C)C(=O)N2CCCC2C(=O)NC(CCC(=O)N)C(=O)NC(C)C(=O)NC(C)C(=O)O)NC(=O)C(C)NC(=O)C(CC(=O)O)NC(=O)C(CC(=O)N)NC(=O)C(CCC(=O)O)NC(=O)C(C(C)O)N
• Canonical SMILES: CC(C)CC(C(=O)NC(CCC(=O)O)C(=O)N1CCCC1C(=O)NC(CCC(=O)O)C(=O)NC(CC(=O)O)C(=O)NC(CC(C)C)C(=O)N2CCCC2C(=O)NC(CCC(=O)N)C(=O)NC(C)C(=O)NC(C)C(=O)O)NC(=O)C(C)NC(=O)C(CC(=O)O)NC(=O)C(CC(=O)N)NC(=O)C(CCC(=O)O)NC(=O)C(C(C)O)N
• Synonyms: prosomatostatin (63-77); prosomatostatin cryptic peptide
• PubChem Compound: 16131014
• Last Modified: Jul 17 2023